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Compound of Interest

Compound Name: 1-Oxa-7-azaspiro[4.5]decan-2-one

CAS No.: 1315303-69-5

Cat. No.: B1141662

Get Quote

Executive Summary
The azaspiro[4.5]decan-2-one framework represents a "privileged structure" in modern

medicinal chemistry. Unlike flat aromatic scaffolds, this spirocyclic lactam offers a rigid, three-

dimensional architecture that projects functional groups into defined non-planar vectors.[1][2]

This geometric distinctiveness allows for high-affinity interactions with G-Protein Coupled

Receptors (GPCRs), ion channels (e.g., mPTP), and peptide receptors (e.g., NK1), while

simultaneously improving physicochemical properties such as solubility (logS) and metabolic

stability (Fsp3 character).

This guide details the transition from classical, racemic synthesis to modern stereoselective

protocols, providing actionable workflows for the bench scientist.

Part 1: Structural Significance & Pharmacophore
Theory
The "Escape from Flatland"
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The historical reliance on heteroaromatic rings (e.g., indoles, quinolines) in drug discovery

often leads to poor solubility and "molecular obesity" (high MW/logP). The azaspiro[4.5]decan-

2-one core serves as a solution by introducing a quaternary spiro-carbon that inherently

disrupts planarity.

Key Pharmacological Advantages:

Vectorial Definition: The rigid spiro-fusion locks the relative orientation of the cyclohexane

ring (lipophilic domain) and the lactam ring (hydrogen bonding domain).

Peptidomimesis: The

-lactam unit (pyrrolidinone) effectively mimics the

-turn of peptide backbones, making it a potent scaffold for inhibiting protein-protein
interactions.

Metabolic Shielding: The quaternary center prevents oxidative metabolism at the junction,

prolonging half-life compared to linear analogs.

Graphviz Diagram: Pharmacophore Logic
The following diagram illustrates the Structure-Activity Relationship (SAR) logic inherent to this

scaffold.
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Caption: SAR logic of the azaspiro framework. The spiro-center acts as a fulcrum, rigidly

orienting lipophilic and polar domains to minimize entropy loss upon binding.
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Part 2: Historical Evolution of Synthesis
Era 1: The Classical Approach (1960s–1980s)
Early synthesis of spiro-lactams was driven by the discovery of Buspirone and related

azapirones. However, these methods often targeted the 6-membered imide (glutarimide) rather

than the 5-membered lactam.

Method: Dieckmann condensation of diesters followed by decarboxylation.

Limitation: Harsh conditions (high temp, strong base) and lack of stereocontrol. The products

were invariably racemic.

Era 2: The Stereoselective Revolution (1990s–Present)
As the focus shifted to peptide mimics (e.g., Rolapitant analogs and mPTP inhibitors), the need

for enantiopure 1-azaspiro[4.5]decan-2-ones became critical.

Method: Asymmetric alkylation of chiral auxiliary-bound enolates or metal-catalyzed

cascades.

Breakthrough: The use of Ring-Closing Metathesis (RCM) and Radical Translocation

reactions allowed for mild construction of the quaternary center.

Part 3: Modern Synthetic Protocols
Protocol A: Radical Translocation Cyclization (The
"Modern" Route)
This protocol utilizes a radical cascade to form the spiro-junction under mild conditions, suitable

for sensitive functional groups.

Target:1-Azaspiro[4.5]decan-2-one derivative Mechanism: 5-exo-trig radical cyclization.
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Reagent Equivalents Role

N-(cyclohex-1-en-1-yl)-2-

iodoacetamide
1.0 Precursor

Bu3SnH (Tributyltin hydride) 1.2 Radical Propagator

AIBN 0.1 Radical Initiator

Benzene/Toluene Solvent Medium (0.05 M)

Step-by-Step Workflow:

Precursor Assembly: Condense cyclohexanone with allylamine, followed by acylation with

chloroacetyl chloride and Finkelstein reaction (Cl

I) to generate the iodoacetamide.

Degassing: Dissolve the iodo-precursor in dry benzene. Critical: Sparge with Argon for 20

minutes. Oxygen inhibits the radical chain.

Initiation: Heat the solution to reflux (80°C). Add AIBN/Bu3SnH solution via syringe pump

over 4 hours (slow addition is key to prevent direct reduction without cyclization).

Workup: Cool to RT. Add aqueous KF (10%) and stir for 1 hour to precipitate tin residues as

polymeric fluorides. Filter through Celite.

Purification: Flash chromatography (EtOAc/Hexane).

Validation Check:

Success Indicator: Disappearance of the alkene proton signal in

H NMR. Appearance of diastereotopic methylene protons adjacent to the spiro center.

Protocol B: The "Classic" Reductive Cyclization
Reliable for multigram scale-up where stereochemistry is not the primary concern or can be

resolved later.
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Target:Generic Spiro-lactam Core

Alkylation: React ethyl isocyanoacetate with 1,5-dibromopentane using K2CO3 in DMSO.

This forms the spiro-isonitrile ester.

Hydrolysis: Treat with ethanolic HCl to convert the isonitrile to the amine.

Cyclization: Neutralize and heat. The amine attacks the ester intramolecularly to close the

lactam ring.

Yield: Typically 60-75% overall.

Graphviz Diagram: Synthetic Workflow
The following diagram maps the decision tree for selecting the correct synthetic route based on

substrate complexity.

Target: Azaspiro[4.5]decan-2-one

Is Enantiopurity Required?

Protocol B: Reductive Cyclization
(Cyanoacetate + Dibromide)

No

Protocol A: Radical Cyclization
(or Pd-Catalyzed Cascade)

Yes

No (Scale-up)

Acid Hydrolysis -> Cyclization

Purification (Flash/HPLC)

Yes (Discovery)

Start with Chiral Amine
or Asymmetric Catalyst

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Decision matrix for synthesizing azaspiro frameworks. Protocol selection depends on

the need for stereochemical control versus raw scalability.

Part 4: Medicinal Chemistry Applications[1][2][3][4]
[5][6][7][8][9]
Case Study 1: Mitochondrial PTP Inhibitors
Recent studies (2025) have highlighted the 1,4,8-triazaspiro[4.5]decan-2-one derivative as a

potent inhibitor of the Mitochondrial Permeability Transition Pore (mPTP).[3][4]

Mechanism: The spiro-lactam binds at the interface of the c8-ring and subunit

of ATP synthase.

Outcome: Prevents cardiomyocyte death during ischemia/reperfusion injury.

Key Insight: The 3-position of the spiro-ring tolerates bulky aryl substituents, suggesting a

large hydrophobic pocket in the target protein [1].

Case Study 2: Sigma-1 Receptor Ligands
1-oxa-8-azaspiro[4.5]decan-3-one analogs function as high-affinity Sigma-1 receptor ligands (

nM).

Application: Neuroprotective agents for neurodegenerative diseases.

Structure-Activity: The spiro-ether oxygen acts as a hydrogen bond acceptor, while the

cyclohexane ring fills the lipophilic orthosteric binding site [2].

Quantitative Data Summary: Binding Affinities
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Compound
Class

Target / Selectivity Ref

1-oxa-8-azaspiro
Sigma-1 (

)
0.47 nM >40x vs [2]

1,4,8-triazaspiro
mPTP (ATP

Synthase)
Functional Assay High Potency [1]

Azaspiro-

muscarinic
M1 Agonist Sub-micromolar M1 > M2 [3]

References
Albanese, V., et al. (2025).[4][5] Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one

derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme

Inhibition and Medicinal Chemistry.

BenchChem Application Note. (2025). 1-Oxa-8-azaspiro[4.5]decan-3-one in Medicinal

Chemistry. BenchChem Technical Library.

Suzuki, T., et al. (1998). Synthesis and structure-activity studies of a series of 1-oxa-8-

azaspiro[4.5]decanes as M1 muscarinic agonists. Chemical & Pharmaceutical Bulletin.

Mendoza, A., et al. (2019).[5] Enantioselective Synthesis of Azaspiro[n.2]alkanes. NIH

PubMed Central.

ChemRxiv. (2024). Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes. ChemRxiv

Preprints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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